Tralonide
Tralonide
Brand Name:
Vulcanchem
CAS No.:
21365-49-1
VCID:
VC0194694
InChI:
InChI=1S/C24H28Cl2F2O4/c1-20(2)31-19-9-13-14-8-16(28)15-7-12(29)5-6-21(15,3)23(14,26)17(25)10-22(13,4)24(19,32-20)18(30)11-27/h5-7,13-14,16-17,19H,8-11H2,1-4H3/t13-,14-,16-,17-,19+,21-,22-,23-,24+/m0/s1
SMILES:
CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CF)C)Cl)Cl)C)F)C
Molecular Formula:
C24H28Cl2F2O4
Molecular Weight:
489.4 g/mol
Tralonide
CAS No.: 21365-49-1
Impurities
VCID: VC0194694
Molecular Formula: C24H28Cl2F2O4
Molecular Weight: 489.4 g/mol
Purity: > 95%
| CAS No. | 21365-49-1 |
|---|---|
| Product Name | Tralonide |
| Molecular Formula | C24H28Cl2F2O4 |
| Molecular Weight | 489.4 g/mol |
| IUPAC Name | (1S,2S,4R,8S,9S,11S,12R,13S,19S)-11,12-dichloro-19-fluoro-8-(2-fluoroacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one |
| Standard InChI | InChI=1S/C24H28Cl2F2O4/c1-20(2)31-19-9-13-14-8-16(28)15-7-12(29)5-6-21(15,3)23(14,26)17(25)10-22(13,4)24(19,32-20)18(30)11-27/h5-7,13-14,16-17,19H,8-11H2,1-4H3/t13-,14-,16-,17-,19+,21-,22-,23-,24+/m0/s1 |
| Standard InChIKey | OGZHZYVCWDUIJV-VSXGLTOVSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1C[C@@H]4[C@]2(OC(O4)(C)C)C(=O)CF)C[C@@H](C5=CC(=O)C=C[C@@]53C)F)Cl)Cl |
| SMILES | CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CF)C)Cl)Cl)C)F)C |
| Canonical SMILES | CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CF)C)Cl)Cl)C)F)C |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 9,11β-Dichloro-6α,21-difluoro-16α,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione |
| PubChem Compound | 20055296 |
| Last Modified | Dec 23 2021 |
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